Cas no 2171655-80-2 (2-{3-ethoxy-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclobutylformamido}acetic acid)

• Product Name: 2-{3-ethoxy-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclobutylformamido}acetic acid
• CAS No: 2171655-80-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5825334
• PubChem ID: 165545128
• Update Time: 2025-10-19

2-{3-ethoxy-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclobutylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-ethoxy-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclobutylformamido}acetic acid
• 2-{[3-ethoxy-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylcyclobutyl]formamido}acetic acid
• 2171655-80-2
• EN300-1521279

• Inchi： 1S/C26H30N2O6/c1-4-33-21-13-26(25(21,2)3,23(31)27-14-22(29)30)28-24(32)34-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,4,13-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： WIUFANNZVZOIOO-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C(NCC(=O)O)=O)(C1(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-ethoxy-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclobutylformamido}acetic acid

2-{3-Ethoxy-1-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclobutylformamido}acetic Acid: A Comprehensive Overview

Introduction

The compound with CAS No 2171655-80-2, known as 2-{3-Ethoxy-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclobutylformamido}acetic acid, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclobutane ring, an ethoxy group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile building block for various applications in drug discovery and chemical synthesis.

Structural Analysis

The molecular structure of this compound is characterized by a cyclobutane ring substituted with an ethoxy group at the 3-position and an Fmoc-amino group at the 1-position. The cyclobutane ring is further substituted with two methyl groups at the 2-position, creating a rigid and strained structure. This rigidity is often exploited in medicinal chemistry to induce specific conformational constraints, which can enhance bioactivity or improve pharmacokinetic properties.

Functional Groups and Their Significance

The Fmoc group is a well-known protecting group for amino acids and peptides. Its presence in this compound suggests that it may serve as a precursor for peptide synthesis or as a component in more complex molecules. The ethoxy group adds hydrophilicity to the molecule, potentially enhancing solubility and bioavailability. Recent studies have highlighted the importance of such groups in modulating the physicochemical properties of drug candidates.

Synthesis and Applications

The synthesis of this compound involves multi-step reactions, including Friedel-Crafts alkylation, amide bond formation, and protection/deprotection strategies. Researchers have demonstrated that such compounds can be used as intermediates in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

Recent Research Findings

Recent advancements in computational chemistry have enabled detailed studies of this compound's interaction with biological targets. For instance, molecular docking studies have revealed potential binding modes with various enzymes, suggesting its potential as a lead compound for drug development. Additionally, spectroscopic analyses have provided insights into its conformational flexibility and stability under physiological conditions.

Conclusion

In conclusion, 2-{3-Ethoxy-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylcyclobutylformamido}acetic acid represents a valuable molecule in contemporary chemical research. Its unique structure and functional groups make it a promising candidate for diverse applications in drug discovery and chemical synthesis. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions.